Cas no 192699-51-7 (4-(4-tert-butylphenyl)benzonitrile)

4-(4-tert-Butylphenyl)benzonitrile is a high-purity organic compound primarily utilized as an intermediate in the synthesis of advanced materials, pharmaceuticals, and liquid crystal displays (LCDs). Its molecular structure, featuring a benzonitrile core substituted with a tert-butylphenyl group, imparts stability and reactivity, making it valuable in cross-coupling reactions and polymer chemistry. The compound exhibits excellent thermal and chemical resistance, ensuring reliability in demanding applications. Its well-defined crystalline form facilitates precise handling and formulation. Suitable for research and industrial use, 4-(4-tert-butylphenyl)benzonitrile is characterized by consistent quality, low impurity levels, and compatibility with a range of solvents and reagents.

4-(4-tert-butylphenyl)benzonitrile structure

192699-51-7 structure

Product Name:4-(4-tert-butylphenyl)benzonitrile

CAS No:192699-51-7

MF:C₁₇H₁₇N

MW:235.323584318161

MDL:MFCD06802641

CID:1385908

PubChem ID:20100158

Update Time:2025-06-07

4-(4-tert-butylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(4-tert-butylphenyl)benzonitrile
- 4'-Tert-butyl[1,1'-biphenyl]-4-carbonitrile
- 4-cyano-4'-tert-butylbiphenyl
- SureCN3420933
- ANW-23579
- CTK8B1103
- ACMC-209ewd
- CHEMBL472457
- CHEBI:617805
- 4'-Tert-butyl[1,1'-biphenyl]-4-carbonitrile; 4-cyano-4'-tert-butylbiphenyl; SureCN3420933; ANW-23579; CTK8B1103; ACMC-209ewd; CHEMBL472457; CHEBI:617805;
- AKOS BAR-1513
- SCHEMBL3420933
- 192699-51-7
- 4'-(tert-Butyl)-[1,1'-biphenyl]-4-carbonitrile
- BS-21990
- 4'-TERT-BUTYL-[1,1'-BIPHENYL]-4-CARBONITRILE
- 4''-tert-butylbiphenyl-4-carbonitrile
- DTXSID40602502
- BDBM50276255
- [1,1'-Biphenyl]-4-carbonitrile, 4'-(1,1-dimethylethyl)-
- MFCD06802641
- AKOS004118951
- MDL： MFCD06802641
- Inchi： 1S/C17H17N/c1-17(2,3)16-10-8-15(9-11-16)14-6-4-13(12-18)5-7-14/h4-11H,1-3H3
- InChI Key： HHOGBTJTEXAETC-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(=CC=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

Exact Mass: 235.13621
Monoisotopic Mass: 235.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79

4-(4-tert-butylphenyl)benzonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(4-tert-butylphenyl)benzonitrile Pricemore >>

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